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Compound of Interest

Compound Name: C18H12FN503

Cat. No.: B12635274

A comprehensive search of chemical databases and scientific literature has revealed no
specific, well-characterized compound with the molecular formula C18H12FN503. This
suggests that the provided formula may be inaccurate or pertain to a novel or less-documented
chemical entity.

While a definitive guide on a compound with the formula C18H12FN503 cannot be constructed
without its positive identification, this document outlines the process of investigation and
presents information on a structurally related compound that was identified during the search.
This may provide context and a potential avenue for further investigation for researchers,
scientists, and drug development professionals.

Initial Investigation and a Potential Lead

The initial search for chemical entities with the formula C18H12FN503 did not yield a direct
match in prominent chemical databases such as PubChem and ChemSpider. However, the
search did uncover a relevant radiolabeled compound, 5-(3-[18F]fluoropropyloxy)-L-tryptophan
([*®F]-L-FPTP), which is used as a tracer in Positron Emission Tomography (PET) for tumor
imaging.

It is crucial to note that the non-radioactive ("cold") analogue of this compound, 5-(3-
fluoropropyloxy)-L-tryptophan, possesses a molecular formula of C14H17FN203, which is
different from the requested C18H12FN503. The discrepancy in the number of carbon,
hydrogen, and nitrogen atoms indicates that these are distinct molecules.
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Physicochemical Properties of 5-(3-
fluoropropyloxy)-L-tryptophan

While no data exists for CLl8H12FN503, some properties of the related tryptophan derivative
can be inferred from scientific literature. The following table summarizes the key characteristics
of 5-Fluoro-L-tryptophan, a related precursor.

Property Value
Molecular Formula C11H11FN202
Molecular Weight 222.22 g/mol [1]
(2S)-2-amino-3-(5-fluoro-1H-indol-3-
IUPAC Name _ _
yl)propanoic acid[1]
CAS Number 16626-02-1[1]

Experimental Protocols: Radiosynthesis of [*8F]-L-
FPTP

For researchers interested in the synthesis of related tryptophan-based PET tracers, the
following section details the experimental protocol for the radiosynthesis of [8F]-L-FPTP.

General Experimental Workflow

The synthesis of [*8F]-L-FPTP is a multi-step process that involves the labeling of a precursor
molecule with the radioactive isotope Fluorine-18. A generalized workflow is presented below.

Caption: Generalized workflow for the radiosynthesis of [18F]-L-FPTP.

Detailed Radiosynthesis Methodology

The preparation of [*8F]-L-FPTP typically involves the following key steps:

e Production of [*8F]Fluoride: The radioactive isotope 18F is produced in a cyclotron.
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e Azeotropic Drying: The aqueous [*8F]fluoride is dried azeotropically with acetonitrile in the
presence of a phase-transfer catalyst (e.g., Kryptofix 2.2.2) and potassium carbonate.

 Fluorination: The dried [*®F]fluoride is reacted with a suitable protected precursor molecule.
For [*8F]-L-FPTP, this would be a protected 5-hydroxy-L-tryptophan derivative with a leaving
group on the propyl chain.

o Deprotection: The protecting groups on the tryptophan backbone (e.g., Boc groups on the
amine and a tert-butyl ester on the carboxylic acid) are removed under acidic conditions.

 Purification: The final product, [*8F]-L-FPTP, is purified from the reaction mixture using high-
performance liquid chromatography (HPLC).

e Formulation: The purified [*8F]-L-FPTP is formulated in a physiologically compatible solution
for injection.

Potential Sighaling Pathways

Given that the identified related compound is an amino acid analogue, its biological activity
would likely involve amino acid transport systems. For tryptophan derivatives, this can include
pathways related to protein synthesis and neurotransmitter production.

Amino Acid Transport and Cellular Uptake

The cellular uptake of tryptophan and its analogues is mediated by various amino acid
transporters. The following diagram illustrates a simplified model of this process.

Caption: Simplified diagram of amino acid analog transport into a cell.

Conclusion

The chemical formula C18H12FN503 does not correspond to a readily identifiable compound
in public chemical databases. Researchers and scientists are advised to verify the molecular
formula and consider the possibility of it being a novel compound. The information provided on
the related molecule, 5-(3-fluoropropyloxy)-L-tryptophan, may offer a starting point for further
investigation into tryptophan derivatives and their potential applications. Without a confirmed
chemical structure and identity for CL8H12FN503, a detailed technical guide on its properties
and experimental protocols cannot be provided at this time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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